Cas no 1804488-28-5 (2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol
• CAS No: 1804488-28-5
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4875642
• Update Time: 2025-06-27

2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol

• Inchi： 1S/C8H6F2N2O2/c9-7(10)5-1-4(3-13)6(2-11)12-8(5)14/h1,7,13H,3H2,(H,12,14)
• InChI Key： JIRGANACBUMQEF-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C#N)=C(CO)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: -0.6
• Topological Polar Surface Area: 73.1

Additional information on 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol

Introduction to 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol (CAS No. 1804488-28-5)

2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol (CAS No. 1804488-28-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

The molecular structure of 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol is composed of a pyridine ring with specific functional groups attached. The presence of a cyano group, difluoromethyl group, and hydroxyl group imparts distinct chemical and biological properties to the molecule. These functional groups contribute to the compound's reactivity, solubility, and interaction with biological targets.

In terms of synthesis, several methods have been reported for the preparation of 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol. One common approach involves the reaction of 5-bromo-2-cyanopyridine with difluoromethylzinc reagent followed by hydroxylation. Another method involves the coupling of 5-bromo-2-cyanopyridine with difluoromethylboronic acid and subsequent hydroxylation. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

The biological activities of 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol have been extensively studied in recent years. One of the most notable findings is its potent inhibitory effect on specific enzymes involved in various disease pathways. For instance, it has been shown to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, the compound exhibits anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

In preclinical studies, 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol has demonstrated significant efficacy in animal models of various diseases. For example, it has shown promising results in reducing tumor growth and metastasis in cancer models. Furthermore, its anti-inflammatory effects have been evaluated in models of inflammatory diseases such as arthritis and colitis, with positive outcomes.

The pharmacokinetic properties of 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol have also been investigated to understand its behavior in biological systems. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and distributes well to various tissues. It is metabolized primarily through hepatic pathways and is eliminated from the body via urinary excretion.

To further enhance its therapeutic potential, researchers are exploring various formulations and delivery systems for 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol. Nanoparticle-based delivery systems have shown promise in improving the bioavailability and targeting efficiency of the compound. These formulations can potentially reduce side effects and improve treatment outcomes.

In addition to its therapeutic applications, 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol has also been studied for its potential use as a chemical probe in biological research. Its unique structure makes it an excellent tool for investigating enzyme mechanisms and signaling pathways. By using this compound as a probe, researchers can gain insights into complex biological processes and identify new therapeutic targets.

The safety profile of 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol is another critical aspect that has been evaluated in preclinical studies. Toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further investigations are needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 2-Cyano-5-(difluoromethyl)-6-hydroxypyridine-3-methanol (CAS No. 1804488-28-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.